NEU-4438
Overview
Description
NEU-4438 is a novel potent inhibitor of human African Trypanosomiasis (HAT) with improved aqueous solubility.
Scientific Research Applications
Neu/HER-2 Proto-Oncogene
Neu Differentiation Factor : A study on the neu/HER-2 proto-oncogene, related to a glycoprotein that induces differentiation in mammary tumor cells. This research might offer insights into receptor-ligand interactions, which could be relevant in understanding NEU-4438's mechanisms if it interacts with similar pathways (Peles et al., 1992).
Cyclin D1 and Neu : Research showing the necessity of cyclin D1 for transformation by activated Neu, which is induced through an E2F-dependent pathway. This might provide context for NEU-4438's potential applications in oncology or cell cycle regulation (Lee et al., 2000).
NeuGRID Project
Provenance Management in Neuroimaging Workflows : An exploration of provenance management in neuroimaging workflows within the neuGRID project. If NEU-4438 has applications in neuroimaging or neuroscience, this paper might offer relevant technological frameworks or methodologies (Anjum et al., 2011).
Virtualized Research Environments on bwForCluster NEMO : Discusses high-performance computing resources for neuroscience, among other fields. The paper's focus on virtualized research environments could be useful if NEU-4438 is involved in computational neuroscience or data-intensive research (Janczyk et al., 2018).
Other Relevant Research
Cancer Diagnosis and PET : Describes the use of 44Sc for cancer diagnosis in PET imaging, which may offer insights into radiodiagnostic techniques that could be applicable if NEU-4438 is used in imaging or diagnostic contexts (van der Meulen et al., 2020).
Scandium-44 in Pre-Clinical PET Imaging : Compares scandium-44 with other PET radionuclides in phantom imaging, potentially relevant if NEU-4438 has applications in PET imaging or radiopharmaceutical development (Ferguson et al., 2019).
properties
Product Name |
NEU-4438 |
|---|---|
Molecular Formula |
C24H26N8 |
Molecular Weight |
426.528 |
IUPAC Name |
(E)-1-Methyl-7-(2-(4-methyl-1,4-diazepan-1-yl)pyrimidin-5-yl)-N-(pyrazin-2-yl)quinolin-4(1H)-imine |
InChI |
InChI=1S/C24H26N8/c1-30-9-3-10-32(13-12-30)24-27-15-19(16-28-24)18-4-5-20-21(6-11-31(2)22(20)14-18)29-23-17-25-7-8-26-23/h4-8,11,14-17H,3,9-10,12-13H2,1-2H3/b29-21+ |
InChI Key |
LFNQOALWYMCTGA-XHLNEMQHSA-N |
SMILES |
CN1CCN(C2=NC=C(C3=CC(N(C)C=C/4)=C(C=C3)C4=N\C5=NC=CN=C5)C=N2)CCC1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
NEU-4438; NEU4438; NEU 4438 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-{5-[(3-aminopropyl)carbamoyl]thiophen-2-yl}-5-{4-[4-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-1-yl}benzoic acid](/img/structure/B1193124.png)
![4'-carbamoyl-5-{4-[4-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-1-yl}-[1,1'-biphenyl]-3-carboxylic acid](/img/structure/B1193125.png)
![6-[2-chloro-6-[[[9-[(1S,2R,3S,4R,5S)-3,4-dihydroxy-5-(methylcarbamoyl)-2-bicyclo[3.1.0]hexanyl]purin-6-yl]amino]methyl]phenyl]hex-5-ynoic acid](/img/structure/B1193126.png)
![[3-(Aminomethyl)-5-[3-(1,3-dihydroisoindol-2-yl)propoxy]-4-methoxy-phenyl]methanamine](/img/structure/B1193136.png)
![(2S,4R)-1-[(2S)-2-[11-[3-[[3,4-difluoro-2-(2-fluoro-4-iodoanilino)benzoyl]amino]oxypropylamino]undecanoylamino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[(1S)-1-[4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethyl]pyrrolidine-2-carboxamide](/img/structure/B1193141.png)
